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Compound of Interest

Compound Name: TEEPOL HB7

Cat. No.: B1179455 Get Quote

An In-depth Technical Guide to TEEPOL HB7: Properties and Industrial Applications

Introduction
TEEPOL HB7 is a high-foaming, multipurpose detergent concentrate widely utilized across

numerous industrial sectors. Chemically, it is described as a nominal 40% active matter

solution of the sodium salts of a broad-cut primary alcohol sulphate.[1][2][3] Its efficacy stems

from its powerful surfactant properties, which enable it to act as a potent wetting agent,

emulsifier, and detergent. This guide provides a detailed technical overview of TEEPOL HB7,

its chemical and physical properties, mechanisms of action, and common industrial application

protocols, tailored for researchers and industry professionals.

Chemical and Physical Properties
The fundamental characteristics of TEEPOL HB7 are derived from its primary active ingredient

and aqueous formulation. The following table summarizes its key quantitative properties based

on available Safety Data Sheets (SDS).
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Property Value Source

Appearance Clear Liquid [4]

Active Ingredient

Sulfuric acid, mono-C9-13-

alkyl esters, sodium salts

(>30%)

[4]

pH < 11.5 [4]

Boiling Point 100°C (212°F) [4]

Specific Gravity 1.045

Solubility in Water Soluble [4][5]

Flammability Non-flammable [4][5]

Mechanism of Action: Surfactant Properties
The functionality of TEEPOL HB7 is rooted in the amphiphilic nature of its core component,

sodium alkyl sulfate. This molecule possesses a dual structure: a long alkyl chain that is

hydrophobic (oil-attracting) and a sulfate head that is hydrophilic (water-attracting). This

structure allows TEEPOL HB7 to reduce the surface tension between disparate phases (e.g.,

oil and water), enabling its primary functions.

Wetting: By lowering the surface tension of water, TEEPOL HB7 allows the cleaning solution

to spread more effectively across surfaces and penetrate into soils.

Emulsification: The hydrophobic tails of the surfactant molecules envelop oil and grease

particles, while the hydrophilic heads face outward towards the water. This action forms

stable micelles, suspending the oil and grease within the water to be washed away.

Dispersion: It prevents dirt and soil particles from re-depositing onto the cleaned surface by

keeping them suspended within the cleaning solution.

The diagram below illustrates the relationship between the chemical nature of TEEPOL HB7
and its industrial functions.
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Core Properties Primary Functions Resulting Actions

Industrial Applications

Sodium Alkyl Sulfate
(Amphiphilic Molecule)

Reduces Surface Tension

Forms Micelles

High Aqueous Solubility Wetting Agent

Emulsifier

Detergency

Heavy-Duty Degreasing

General Surface Cleaning

Laboratory Glassware Cleaning
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Start

1. Surface Preparation
(Remove loose debris)

Assess Soil Level

2a. Prepare Solution
(1:5 Dilution)

Heavy

2b. Prepare Solution
(1:10 to 1:20 Dilution)

General

3. Apply Solution
(Spray, Brush, or Immerse)

4. Dwell Time
(5-15 minutes, agitate if needed)

5. Rinse Thoroughly
(Clean Water)

6. Dry Surface

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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